Cas no 28857-88-7 (3-CYCLOPROPYLPHENOL)

• Product Name: 3-CYCLOPROPYLPHENOL
• CAS No: 28857-88-7
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD06802406
• CID: 915240
• PubChem ID: 20100004
• Update Time: 2025-10-25

3-CYCLOPROPYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYLPHENOL
• 3-cyclopropyl-phenol
• m-Cyclopropylphenol
• m-Hydroxyphenylcyclopropan
• Phenol,3-cyclopropyl
• MFCD06802406
• m-hydroxyphenylcyclopropane
• VLLXOHZPGOGGGA-UHFFFAOYSA-N
• Z1198170922
• Phenol, 3-cyclopropyl-
• EN300-256648
• SB36398
• SCHEMBL1608042
• AKOS004118881
• DTXSID30602475
• 28857-88-7
• CS-0215523
• J-512383
• ALBB-036746

• MDL： MFCD06802406
• Inchi： 1S/C9H10O/c10-9-3-1-2-8(6-9)7-4-5-7/h1-3,6-7,10H,4-5H2
• InChI Key： VLLXOHZPGOGGGA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.26960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-CYCLOPROPYLPHENOL

3-CYCLOPROPYLPHENOL (CAS No. 28857-88-7): An Overview of Its Properties, Applications, and Recent Research

3-CYCLOPROPYLPHENOL (CAS No. 28857-88-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by a phenol ring substituted with a cyclopropyl group at the 3-position, which imparts distinct chemical and physical properties.

The chemical formula of 3-CYCLOPROPYLPHENOL is C₉H₁₂O, and it has a molecular weight of 136.19 g/mol. The compound is a white to off-white crystalline solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility properties make it an attractive candidate for various chemical reactions and formulations.

In the realm of pharmaceutical research, 3-CYCLOPROPYLPHENOL has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 3-CYCLOPROPYLPHENOL with potent anti-inflammatory and analgesic properties. These derivatives exhibited significant activity in both in vitro and in vivo models, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 3-CYCLOPROPYLPHENOL has also found use in the agrochemical industry. Its unique structure makes it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A notable example is the development of a new class of herbicides based on 3-CYCLOPROPYLPHENOL, which demonstrated high selectivity and low toxicity to non-target organisms. This research, published in the Journal of Agricultural and Food Chemistry in 2020, highlights the compound's potential to contribute to sustainable agricultural practices.

In materials science, 3-CYCLOPROPYLPHENOL has been investigated for its use in the synthesis of advanced polymers and coatings. The cyclopropyl group provides unique reactivity that can be harnessed to create materials with tailored properties. For example, a study published in Macromolecules in 2019 described the synthesis of polymeric materials using 3-CYCLOPROPYLPHENOL-based monomers, resulting in materials with improved thermal stability and mechanical strength. These findings open up new possibilities for applications in areas such as electronics, automotive, and aerospace industries.

The safety profile of 3-CYCLOPROPYLPHENOL is another important aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity when handled properly. However, like many organic compounds, it should be used with appropriate safety measures to prevent skin contact and inhalation. Guidelines for safe handling and storage are well-documented in regulatory databases such as the Material Safety Data Sheet (MSDS).

In conclusion, 3-CYCLOPROPYLPHENOL (CAS No. 28857-88-7) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, the future prospects for this compound appear promising.